Fenretinide - d4
Description
Deuterated fenretinide.
Scientific Research Applications
Cancer Chemoprevention and Therapy
- Cancer Chemopreventive Agent : Fenretinide has been extensively studied as a cancer chemopreventive agent, particularly for its potential in controlling tumors of the breast, prostate, bladder, colon, cervix, and head and neck. It demonstrates a therapeutic index superior to native retinoids, although efficacy in reducing cancer incidence has not been firmly established (Malone et al., 2003).
- Metabolic Characterization : The metabolism of fenretinide, including its active metabolite 4′-oxo 4‐HPR, has been characterized, highlighting the challenges in achieving consistent plasma concentrations in patients (Illingworth et al., 2011).
- Prostate Cancer Therapy : Enhancing the therapeutic efficacy of fenretinide in prostate cancer cells using a novel synthetic acid ceramidase inhibitor has been explored, indicating potential in cancer treatment (Gouazé-Andersson et al., 2011).
Metabolic Diseases and Obesity
- Insulin Resistance and Fatty Liver : Fenretinide has shown effectiveness in ameliorating insulin resistance and fatty liver in obese mice, suggesting its potential as an anti-lipidemic and anti-diabetic drug (Koh et al., 2012).
- Prevention of Obesity and Type-2 Diabetes : It has been proposed that fenretinide can prevent high-fat diet-induced obesity and insulin resistance. Its influence on signaling pathways including retinoid homeostasis, reactive oxygen species generation, and inhibition of ceramide synthesis contributes to these benefits (Mody & Mcilroy, 2014).
Drug Formulation and Delivery
- Nanoparticle Formulations : Research into the preparation and characterization of hydrophilic nanoparticle formulations of fenretinide aims to overcome its low bioavailability and solubility, potentially improving its therapeutic efficacy (Ledet et al., 2015).
Molecular and Cellular Mechanisms
- Apoptosis Induction : The mechanisms behind fenretinide-induced apoptosis in cancer cells have been extensively studied, including its influence on reactive oxygen species, ceramide, and ganglioside GD3 (Hail et al., 2006).
- Improved Insulin Sensitivity : Fenretinide improves insulin sensitivity by decreasing ceramide biosynthesis, suggesting a new approach to treating insulin resistance (Bikman et al., 2012).
Properties
Molecular Formula |
C26H29D4NO2 |
|---|---|
Molecular Weight |
395.58 |
synonyms |
N-(4-Hydroxyphenyl-d4)retinamide |
Origin of Product |
United States |
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